Cas no 690-12-0 (Phosphonic dichloride,P-(2-chloroethyl)-)

• Product name: Phosphonic dichloride,P-(2-chloroethyl)-
• CAS No: 690-12-0
• MF: C₂H₄Cl₃OP
• MW: 181.385318756104
• MDL: MFCD00002074
• CID: 517005
• PubChem ID: 69645

Phosphonic dichloride,P-(2-chloroethyl)- Chemical and Physical Properties

Names and Identifiers

• Phosphonic dichloride,P-(2-chloroethyl)-
• (2-chloroethyl)phosphonic dichloride
• 1-chloro-2-dichlorophosphorylethane
• 2-chloroethyl phosphonic acid dichloride
• 2-chloroethyl phosphonyl chloride
• 2-chloroethylphosphonic dichloride
• 2-chloroethylphosphonyl dichloride
• 2-Chloroethylphosphoryl Dichloride
• AC1L2CC8
• AC1Q3VBM
• ACMC-1B9OU
• AG-G-68061
• CTK5C8898
• KST-1A7747
• NSC176276
• AB86732
• P-(2-CHLOROETHYL)PHOSPHONIC DICHLORIDE
• 2-CHLOROETHANEPHOSPHONYL CHLORIDE
• 690-12-0
• AKOS006282598
• .BETA.-CHLOROETHYLPHOSPHONYL DICHLORIDE
• 2-chloroethanephosphonic acid dichloride
• CHLOROETHYL DICHLOROPHOSPHATE
• (2-chloroethyl)phosphonoyldichloride
• 2-chloroethane phosphonic acid dichloride
• NSC-176276
• DTXSID00219039
• EINECS 211-715-4
• UNII-AV96WW2LLK
• SCHEMBL4860082
• 2-chloroethanephosphonic dichloride
• (2-chloroethyl)phosphonoyl dichloride
• PHOSPHONIC DICHLORIDE, P-(2-CHLOROETHYL)-
• AV96WW2LLK
• 2-chloroethane-phosphonic acid dichloride
• (.BETA.-CHLOROETHYL)PHOSPHORYL DICHLORIDE
• NSC 176276
• F8880-3468
• LOUZURPQCYZSJH-UHFFFAOYSA-N
• NS00036796

• MDL： MFCD00002074
• Inchi： InChI=1S/C2H4Cl3OP/c3-1-2-7(4,5)6/h1-2H2
• InChI Key： LOUZURPQCYZSJH-UHFFFAOYSA-N
• SMILES： C(CCl)P(=O)(Cl)Cl

Computed Properties

• Exact Mass: 179.90672
• Monoisotopic Mass: 179.907
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 86.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 1.5

Experimental Properties

• Density: 1.513
• Boiling Point: 250.1°C at 760 mmHg
• Flash Point: 105.1°C
• Refractive Index: 1.458
• PSA: 17.07
• LogP: 2.89590

Additional information on Phosphonic dichloride,P-(2-chloroethyl)-

Phosphonic Dichloride, P-(2-Chloroethyl)-: A Comprehensive Overview

Phosphonic dichloride, P-(2-chloroethyl)- (CAS No. 690-12-0) is a versatile and significant compound in the field of organic chemistry. This compound is widely recognized for its role as an intermediate in the synthesis of various phosphonate derivatives, which are extensively used in agriculture, pharmaceuticals, and materials science. The structure of this compound is characterized by a central phosphorus atom bonded to two chlorides and a 2-chloroethyl group, making it highly reactive and suitable for a range of chemical transformations.

The phosphonic dichloride functional group is particularly valuable due to its ability to undergo nucleophilic substitution reactions. This property has been leveraged in numerous research studies to develop innovative materials with tailored properties. For instance, recent advancements in polymer chemistry have utilized phosphonic dichloride as a building block for synthesizing high-performance polymers with enhanced thermal stability and mechanical strength. These polymers find applications in aerospace and electronics industries, where durability under extreme conditions is critical.

In the agricultural sector, phosphonic dichloride derivatives have been employed as herbicides and fungicides. Their effectiveness stems from the ability of the phosphonate group to inhibit specific enzymes in plants and pathogens. Recent studies have focused on optimizing the bioavailability and environmental impact of these compounds, ensuring sustainable agricultural practices while maintaining efficacy against pests and diseases.

The synthesis of phosphonic dichloride involves a multi-step process that typically begins with the reaction of chloroalkanes with phosphorus trichloride. This reaction pathway has been refined over the years to improve yield and reduce byproduct formation. Modern techniques often incorporate catalytic systems to enhance reaction efficiency, aligning with the growing demand for greener chemical processes.

One of the most promising areas of research involving phosphonic dichloride is its application in drug discovery. The compound serves as a precursor for bioactive molecules that target specific cellular pathways. For example, recent studies have explored its use in developing inhibitors for kinase enzymes, which are implicated in various diseases such as cancer and inflammatory disorders. These findings highlight the potential of phosphonic dichloride in advancing therapeutic interventions.

Moreover, phosphonic dichloride has gained attention in materials science for its role in creating advanced coatings and adhesives. Its ability to form strong bonds with various substrates makes it ideal for applications requiring high durability and resistance to environmental factors. Researchers are currently investigating its potential in developing self-healing materials, which could revolutionize industries such as construction and automotive manufacturing.

In conclusion, phosphonic dichloride, P-(2-chloroethyl)- (CAS No. 690-12-0) stands as a pivotal compound with diverse applications across multiple disciplines. Its reactivity and versatility continue to drive innovation in chemistry, offering new possibilities for sustainable development and technological advancement.